4-(2-bromoethynyl)piperidin-4-ol hydrochloride
Overview
Description
4-(2-bromoethynyl)piperidin-4-ol hydrochloride, also known as 4-(2-bromoethynyl)piperidine hydrochloride, is an organic compound with the molecular formula C6H11BrClN. It is a crystalline solid that is practically insoluble in water. This compound is a derivative of piperidine, a cyclic amine that is found in many natural alkaloids. It is used in a variety of synthetic organic chemistry applications, such as in the synthesis of other compounds and as a catalyst for chemical reactions.
Scientific Research Applications
4-(2-bromoethynyl)piperidin-4-ol hydrochloride(2-bromoethynyl)piperidin-4-(2-bromoethynyl)piperidin-4-ol hydrochlorideol hydrochloride is used in a variety of scientific research applications. It is used as a catalyst in organic reactions, such as the synthesis of other compounds. It has been used as a reagent in the synthesis of a variety of heterocyclic compounds, such as pyridines, pyrimidines, and quinolines. It has also been used in the synthesis of a variety of drugs, such as anticonvulsants and antipsychotics.
Mechanism of Action
4-(2-bromoethynyl)piperidin-4-ol hydrochloride(2-bromoethynyl)piperidin-4-(2-bromoethynyl)piperidin-4-ol hydrochlorideol hydrochloride acts as a catalyst in organic reactions. It is believed to act as a Lewis acid, which means that it can donate electrons to the reaction center, allowing the reaction to proceed. It is also believed to be able to stabilize the transition state of the reaction, allowing the reaction to occur more quickly.
Biochemical and Physiological Effects
4-(2-bromoethynyl)piperidin-4-ol hydrochloride(2-bromoethynyl)piperidin-4-(2-bromoethynyl)piperidin-4-ol hydrochlorideol hydrochloride has not been studied for its biochemical and physiological effects. Therefore, it is not known if it has any effects on the human body.
Advantages and Limitations for Lab Experiments
4-(2-bromoethynyl)piperidin-4-ol hydrochloride(2-bromoethynyl)piperidin-4-(2-bromoethynyl)piperidin-4-ol hydrochlorideol hydrochloride has several advantages and limitations when used in laboratory experiments. One advantage is that it is a relatively stable compound, making it suitable for use in a variety of chemical reactions. Another advantage is that it is a relatively inexpensive compound, making it cost-effective for use in research. A limitation is that it is a relatively insoluble compound, making it difficult to use in large-scale reactions.
Future Directions
There are several potential future directions for research involving 4-(2-bromoethynyl)piperidin-4-ol hydrochloride(2-bromoethynyl)piperidin-4-(2-bromoethynyl)piperidin-4-ol hydrochlorideol hydrochloride. One potential direction is to investigate its potential use as a catalyst in other organic reactions. Another potential direction is to investigate its potential use as a reagent in the synthesis of other compounds. Additionally, further research could be conducted to investigate its potential biochemical and physiological effects. Finally, further research could be conducted to investigate its potential advantages and limitations in laboratory experiments.
Synthesis Methods
4-(2-bromoethynyl)piperidin-4-ol hydrochloride(2-bromoethynyl)piperidin-4-(2-bromoethynyl)piperidin-4-ol hydrochlorideol hydrochloride is synthesized by a two-step reaction. The first step involves the reaction of piperidine with bromoacetylene to form 4-(2-bromoethynyl)piperidin-4-ol hydrochloride(2-bromoethynyl)piperidine. The second step involves the reaction of 4-(2-bromoethynyl)piperidin-4-ol hydrochloride(2-bromoethynyl)piperidine with hydrochloric acid to form 4-(2-bromoethynyl)piperidin-4-ol hydrochloride(2-bromoethynyl)piperidin-4-(2-bromoethynyl)piperidin-4-ol hydrochlorideol hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(2-bromoethynyl)piperidin-4-ol hydrochloride involves the reaction of 4-piperidone with 2-bromoacetylene followed by reduction and hydrochlorination.", "Starting Materials": [ "4-piperidone", "2-bromoacetylene", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "Step 1: 4-piperidone is reacted with 2-bromoacetylene in the presence of sodium hydroxide and ethanol to form 4-(2-bromoethynyl)piperidin-4-ol.", "Step 2: The resulting compound is then reduced using sodium borohydride to form 4-(2-bromoethynyl)piperidin-4-ol.", "Step 3: Finally, the compound is hydrochlorinated using hydrochloric acid to form 4-(2-bromoethynyl)piperidin-4-ol hydrochloride." ] } | |
CAS RN |
2763749-64-8 |
Product Name |
4-(2-bromoethynyl)piperidin-4-ol hydrochloride |
Molecular Formula |
C7H11BrClNO |
Molecular Weight |
240.5 |
Purity |
95 |
Origin of Product |
United States |
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